Extended Duration of Action vs. Danuglipron
In hGLP-1R knock-in mice, GLP-1R agonist 27 (compound 21) demonstrated an extended duration of action in reducing blood glucose levels and food intake compared to its parent scaffold compound, danuglipron [1]. This differentiation is critical for therapeutic applications where sustained receptor activation from a single oral dose is desirable.
| Evidence Dimension | Duration of action for glucose reduction and food intake suppression in hGLP-1R knock-in mice |
|---|---|
| Target Compound Data | Slightly extended compared to that of danuglipron |
| Comparator Or Baseline | Danuglipron (PF-06882961), a first-in-class small-molecule GLP-1R agonist |
| Quantified Difference | A qualitative improvement ('slightly extended'); a precise numerical difference is not publicly available for this specific in vivo comparison. |
| Conditions | hGLP-1R knock-in mouse model. Exact dosing regimen and quantitative time-course data were not detailed in the accessible abstract. |
Why This Matters
An extended duration of action can reduce dosing frequency, improve patient compliance, and provide more stable glycemic control, which are critical factors for therapeutic candidate selection and procurement for advanced research.
- [1] Chen, X., Xu, S., Yang, S., Yu, Z., Chen, Y., Wu, H., Bao, Q., You, Q., & Guo, X. (2025). Discovery of Selenium-Containing Derivatives as Potent and Orally Bioavailable GLP-1R Agonists. Journal of Medicinal Chemistry, 68(3), 3386–3408. View Source
